Cas no 128811-48-3 (1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 128811-48-3
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD07783728
• CID: 63969
• PubChem ID: 11265021
• Update Time: 2025-06-29

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Boc-D-Pyroglutamic Acid Methyl Ester
• (R)-N-BOC-5-METHOXYCARBONYL-2-PYRROLIDINONE
• (R)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
• Methyl (R)-N-(tert-butoxycarbonyl)pyroglutamate
• (R)-1-tert-butyl 2-ethyl 5-oxopyrrolidine-1,2-dicarboxylate
• (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-t-butyl ester 2-ethyl ester
• (R)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1-tert-butyl 2-ethyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• CTK3J4693
• ethyl N-BOC-D-pyroglutamate
• PubCh
• SureCN476303
• 1-Boc-5-oxo-D-proline Methyl ester
• Boc-L-pyroglutamic acid methyl ester
• (R)-N-(tert-butoxycarbonyl)pyroglutaMate
• (2R)-5-oxo-1,2-pyrrolidinedicarboxylic acid 1-(tert-butyl) 2-methyl ester
• (R)-5-OXO-PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
• Boc-D-pyroglutamic acid methyl ester
• (R)-1-Tert-butyl2-Methyl5-oxopyrrolidine-1,2-dicarboxylate
• 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• 128811-48-3
• DTXSID90460558
• EN300-7358859
• N-BOC (D)-pyroglutamic acid methyl ester
• (R)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate;Boc-D-Pyroglutamic Acid Methyl Ester
• 1-O-tert-butyl 2-O-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate
• MFCD07783728
• SCHEMBL476303
• FNTAOUUEQHKLIU-SSDOTTSWSA-N
• CS-0030592
• AKOS005146326
• AC-5691
• A2689
• tert-butyl (R)-2-carbomethoxy-5-oxo-pyrrolidine-1-carboxylate
• N-Boc-D-pyroglutamic acid methyl ester
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2R)-
• FD1169
• DS-12307

• MDL： MFCD07783728
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m1/s1
• InChI Key： FNTAOUUEQHKLIU-SSDOTTSWSA-N
• SMILES： O(C(N1C(CC[C@@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11071
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.209
• Melting Point: 68-69 ºC
• Boiling Point: 361.6℃ at 760 mmHg
• Flash Point: 172.512℃
• Refractive Index: 1.506
• PSA: 83.91
• LogP: 1.02340

1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate

Introduction to 1-Tert-Butyl 2-Methyl (2R)-5-Oxopyrrolidine-1,2-Dicarboxylate

1-Tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate is a compound with the CAS number 128811-48-3. This compound belongs to the class of organic compounds known as pyrrolidine dicarboxylates, which are derivatives of pyrrolidine with two carboxylic acid groups. The compound's structure features a tert-butyl group at position 1 and a methyl group at position 2 on the pyrrolidine ring, with a ketone group at position 5. The stereochemistry at position 2 is specified as R, indicating a specific spatial arrangement of the substituents.

The synthesis of 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization to introduce the tert-butyl and methyl groups. Recent studies have explored the use of enantioselective catalysis to achieve high enantiomeric excess in the synthesis of this compound, which is critical for its application in chiral resolution and asymmetric synthesis.

One of the most significant applications of this compound lies in its use as a chiral auxiliary in organic synthesis. The tert-butyl group provides steric bulk, while the methyl group introduces electronic effects, making this compound highly versatile in controlling the stereochemistry of reactions. Recent research has demonstrated its effectiveness in asymmetric induction in aldol reactions and other carbonyl additions, where it has been shown to significantly improve enantioselectivity.

In addition to its role as a chiral auxiliary, 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate has been investigated for its potential in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Studies have shown that derivatives of this compound exhibit promising activity in inhibiting certain kinases and proteases, making it a valuable lead compound in medicinal chemistry.

The stability and reactivity of this compound are influenced by its functional groups. The dicarboxylic acid esters are prone to hydrolysis under basic conditions, but their reactivity can be modulated by varying the substituents on the pyrrolidine ring. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing and using this compound, reducing its environmental impact while maintaining its effectiveness.

From an analytical standpoint, the characterization of 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and stereochemistry, ensuring high purity and consistency in commercial products.

In conclusion, 1-tert-butyl 2-methyl (2R)-5-oxopyrrolidine-1,2-dicarboxylate is a versatile and valuable compound with applications ranging from organic synthesis to drug discovery. Its unique structure and stereochemical properties make it an essential tool for researchers in various fields of chemistry. As research continues to uncover new applications and improve synthetic methods, this compound will likely remain a key player in chemical innovation.